Cas no 2877653-13-7 (4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-one)

• Product Name: 4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-one
• CAS No: 2877653-13-7
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 5308236
• PubChem ID: 165433481
• Update Time: 2025-10-31

4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2877653-13-7
• F6806-5341
• AKOS040880850
• 4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-one
• 4-[(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl]-1-[(3-methoxyphenyl)methyl]-2-piperazinone

• Inchi： 1S/C21H27N3O3/c1-15-11-22-19(16(2)21(15)27-4)13-23-8-9-24(20(25)14-23)12-17-6-5-7-18(10-17)26-3/h5-7,10-11H,8-9,12-14H2,1-4H3
• InChI Key： KNOUPZRNWZCRAR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)CCN(CC2=NC=C(C)C(OC)=C2C)CC1=O

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.3±50.0 °C(Predicted)
• pka: 6.97±0.20(Predicted)

Additional information on 4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-one

Professional Introduction to Compound with CAS No. 2877653-13-7 and Product Name: 4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-one

Compound with the CAS number 2877653-13-7 and the product name 4-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-1-[(3-methoxyphenyl)methyl]piperazin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including 4-methoxy-3,5-dimethylpyridin-2-yl and 3-methoxyphenyl, within the piperazine core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The molecular framework of this compound is strategically designed to optimize pharmacokinetic and pharmacodynamic properties. The presence of multiple aromatic rings and heterocyclic structures enhances its binding affinity to various enzymes and receptors. Specifically, the 4-methoxy substituents contribute to metabolic stability while the dimethylpyridin-2-yl moiety influences electronic distribution, potentially modulating reactivity at the molecular level. These features are critical in designing molecules that exhibit high selectivity and low toxicity.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for complex molecules like this one. By leveraging machine learning algorithms and molecular docking simulations, researchers can rapidly screen potential interactions between the compound and biological targets. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The methyl groups attached to the piperazine ring further enhance solubility and bioavailability, crucial factors for drug formulation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic pathways include nucleophilic substitution reactions, cross-coupling processes, and cyclization steps. Advanced techniques such as flow chemistry have been explored to improve reaction efficiency and scalability. The integration of green chemistry principles has also been considered to minimize waste and hazardous byproducts, aligning with global efforts to sustainable pharmaceutical manufacturing.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it demonstrates moderate affinity for several protein targets, with particular interest in its interaction with serotonin receptors. This aligns with ongoing research into novel therapeutics for neurological disorders where serotonin modulation plays a critical role. Additionally, the compound's structural analogs are being synthesized to fine-tune its pharmacological properties further.

The potential therapeutic applications of this compound are broad-ranging. Beyond neurological disorders, it shows promise in addressing metabolic syndromes by interacting with enzymes involved in glucose metabolism. The 3-methoxyphenyl moiety is particularly noteworthy for its ability to cross the blood-brain barrier, suggesting potential use in central nervous system (CNS) drug development. Ongoing clinical trials are evaluating derivatives of this compound for their efficacy in treating cognitive impairments associated with neurodegenerative diseases.

Regulatory considerations are paramount when advancing a novel compound into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards. Documentation of synthesis routes, impurity profiles, and stability data is essential for regulatory submissions. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation while adhering to regulatory frameworks designed to ensure patient safety.

The role of analytical chemistry cannot be overstated in characterizing this complex molecule. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide critical data on molecular structure and purity. Advanced spectroscopic methods like two-dimensional NMR allow for detailed structural elucidation, confirming the presence of all functional groups as intended.

Ethical considerations guide all stages of development involving this compound. In vitro studies must be conducted using ethical guidelines for cell culture protocols, while any future preclinical or clinical trials require rigorous oversight by Institutional Review Boards (IRBs). Transparency in research methodologies ensures reproducibility and builds trust among stakeholders in the pharmaceutical industry.

The future direction of research on this compound includes exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets will provide insights into its therapeutic potential and limitations. Additionally, exploring combination therapies where this compound is used alongside other drugs may unlock synergistic effects that enhance treatment outcomes.

Environmental impact assessments are increasingly integral to pharmaceutical development processes. Evaluating the ecological footprint of synthetic routes helps identify opportunities for reducing waste generation and energy consumption. Sustainable practices not only align with regulatory requirements but also contribute to cost-effective manufacturing processes.